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Compound of Interest

Compound Name: 2-Hydroxypropyl stearate

Cat. No.: B7798536

An In-depth Technical Guide to 2-Hydroxypropyl Stearate

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical compounds is paramount. This guide provides a detailed overview
of 2-Hydroxypropyl stearate, a widely used excipient in the pharmaceutical and cosmetic
industries.

Chemical Identification

2-Hydroxypropyl stearate is the ester of stearic acid and propylene glycol. Its chemical
identity is defined by its CAS number and a variety of synonyms.

Identifier Value

CAS Number 1323-39-3[1]

Molecular Formula C21H4203

Molecular Weight 342.56 g/mol [1]

IUPAC Name 2-hydroxypropyl octadecanoate

Octadecanoic acid, 2-hydroxypropyl ester;
Synonyms Propylene glycol monostearate; 1,2-Propanediol

monostearate[2]; Prostearin; Monosteol
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Physicochemical and Toxicological Data

The following table summarizes key quantitative data for 2-Hydroxypropyl stearate, providing
a quick reference for its physical properties and toxicological profile.

Property Value Source
Density 0.9+£0.1 g/cm3 [1][3]
Boiling Point 447.7 £ 18.0 °C at 760 mmHg [11[3]
Melting Point 35°C [11[3]
Flash Point 166.7 + 14.0 °C [1][3]
Oral LD50 (Mouse) 26 g/kg [1]
Intraperitoneal LD50 (Mouse) 200 mg/kg [1]

Synthesis of 2-Hydroxypropyl Stearate

The industrial production of 2-Hydroxypropyl stearate primarily involves two main synthetic
routes: direct esterification and reaction with propylene oxide.

Experimental Protocol 1: Direct Esterification of Stearic
Acid and Propylene Glycol

This method involves the direct reaction of stearic acid with 1,2-propanediol, typically in the
presence of a catalyst.

Materials:

Stearic Acid

1,2-Propanediol (Propylene Glycol)

Catalyst (e.qg., p-toluenesulfonic acid, sodium carbonate, potassium carbonate)

Solvent (optional, e.g., toluene for azeotropic water removal)
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Phosphoric acid (for neutralization if a base catalyst is used)

Procedure:

Charge a reaction vessel with stearic acid and an excess of 1,2-propanediol.
If using an acid catalyst and a solvent, add p-toluenesulfonic acid and toluene to the mixture.

Heat the reaction mixture to reflux (typically 160-180°C) and continuously remove the water
formed during the reaction using a Dean-Stark apparatus.[4]

If using a base catalyst, add the catalyst (e.g., sodium carbonate) to the 1,2-propanediol, stir,
and then add the molten stearic acid. The reaction is typically carried out under vacuum
(0.06-0.08 MPa).[4]

Monitor the reaction progress by measuring the acid value of the mixture.

Once the reaction is complete, cool the mixture. If a base catalyst was used, neutralize the
mixture with phosphoric acid.[4]

The crude product can be purified by distillation to obtain high-purity 2-hydroxypropyl
stearate.[4]

Experimental Protocol 2: Reaction of Stearic Acid with
Propylene Oxide

This process offers an alternative route that avoids the formation of water as a byproduct.

Materials:

Stearic Acid

Propylene Oxide

Catalyst (e.g., potassium hydroxide)

Procedure:
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Preheat a mixture of stearic acid and the potassium hydroxide catalyst to approximately
120°C in a pressure reactor.[5]

Add propylene oxide to the reactor at a pressure of 2 to 5 atmospheres. A molar ratio of 1.0
to 1.2 moles of propylene oxide per mole of stearic acid is typically used.[5]

Maintain the reaction temperature at around 120°C until the reaction is complete.[5]

The resulting product is a high-purity propylene glycol monostearate.
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Caption: Chemical synthesis workflows for 2-Hydroxypropyl stearate.

Applications in Pharmaceutical Formulations

2-Hydroxypropyl stearate is primarily used in the pharmaceutical, cosmetic, and food

industries as a lipophilic, non-ionic emulsifier.[6] Its functions in these formulations include:
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o Emulsifier and Stabilizer: It is used to create stable oil-in-water emulsions. It is often used in
combination with other emulsifiers to enhance its effect.

o Foaming Agent: It has excellent foaming properties, making it useful in products like whipped
toppings and cake batters.[6]

o Crystal Modifier: In shortenings and margarines, it helps to stabilize the crystal structure.
» Dispersing Aid: It aids in the dispersion of components in products like non-dairy creamers.

In pharmaceutical formulations, its role is that of an excipient, contributing to the physical form
and stability of the final product rather than having a therapeutic effect.

Analytical Methods

Ensuring the purity of 2-Hydroxypropyl stearate is crucial for its application. High-
Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful
techniques for its analysis.

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a suitable
method for the analysis of 2-Hydroxypropyl stearate. Due to the lack of a strong
chromophore, detectors such as an Evaporative Light Scattering Detector (ELSD) or a
Charged Aerosol Detector (CAD) are preferred over UV detectors. This allows for the
quantification of the main component and the detection of non-volatile impurities without the
need for derivatization.

e Gas Chromatography (GC): GC can also be used for the analysis of 2-Hydroxypropyl
stearate, particularly for assessing the fatty acid profile. This typically requires a
derivatization step to convert the fatty acid esters into more volatile fatty acid methyl esters
(FAMES) for analysis.

There is a notable absence of published research on the specific biological activities or
signaling pathways of 2-Hydroxypropyl stearate. Its primary role is well-established as a
functional excipient in a variety of formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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